Cas no 1374659-45-6 (3-Chloro-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1374659-45-6
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• CID: 4697711
• Update Time: 2025-08-02

3-Chloro-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(difluoromethyl)-2-fluoropyridine
• 3-Chloro-5-(difluoromethyl)-2-fluoro-pyridine
• 3-Chloro-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C6H3ClF3N/c7-4-1-3(5(8)9)2-11-6(4)10/h1-2,5H
• InChI Key： CBQSAFXCORJYPW-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-5-(difluoromethyl)-2-fluoropyridine

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1374659-45-6)

3-Chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1374659-45-6) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and specialty chemicals. This compound, characterized by its unique halogenated structure, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C₆H₃ClF₃N, highlights the presence of multiple halogens, which contribute to its reactivity and versatility in chemical transformations.

The growing demand for fluorinated pyridines in modern chemistry has positioned 3-Chloro-5-(difluoromethyl)-2-fluoropyridine as a compound of high interest. Researchers and industry professionals frequently search for terms like "synthesis of fluorinated pyridines", "applications of difluoromethylpyridines", and "CAS 1374659-45-6 uses", reflecting its relevance in cutting-edge applications. This compound's ability to act as a building block for crop protection agents and pharmaceutical intermediates aligns with current trends in sustainable agriculture and drug discovery.

One of the most notable features of 3-Chloro-5-(difluoromethyl)-2-fluoropyridine is its role in the development of novel agrochemicals. With increasing global focus on food security and pest resistance management, this compound serves as a critical component in the formulation of next-generation pesticides. Its halogen-substituted pyridine core enhances the bioactivity and stability of agrochemical products, addressing challenges such as environmental persistence and target specificity.

In the pharmaceutical sector, 3-Chloro-5-(difluoromethyl)-2-fluoropyridine is explored for its potential in drug design and medicinal chemistry. The difluoromethyl group is particularly valuable for modulating the pharmacokinetic properties of drug candidates, improving their metabolic stability and bioavailability. Searches for "fluoropyridine derivatives in drug development" and "CAS 1374659-45-6 in pharmaceuticals" underscore its importance in this domain.

From a synthetic chemistry perspective, the compound's reactivity makes it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and catalytic transformations. Its polyhalogenated structure allows for selective functionalization, enabling the creation of diverse molecular architectures. This adaptability is crucial for industries seeking custom synthesis solutions and high-value chemical intermediates.

Environmental and regulatory considerations also play a role in the application of 3-Chloro-5-(difluoromethyl)-2-fluoropyridine. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly synthesis routes for this compound. Topics like "sustainable halogenation methods" and "reducing fluorine waste in chemical production" are increasingly relevant, reflecting broader societal concerns about chemical safety and sustainability.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1374659-45-6) represents a multifaceted compound with significant applications across multiple industries. Its unique chemical properties, combined with the growing demand for fluorinated building blocks, ensure its continued importance in scientific and industrial contexts. Whether in agrochemical innovation, pharmaceutical research, or advanced material synthesis, this compound remains at the forefront of modern chemistry.